Cas no 1955561-58-6 (2-Benzenesulfonamidoethane-1-sulfonyl fluoride)

• Product Name: 2-Benzenesulfonamidoethane-1-sulfonyl fluoride
• CAS No: 1955561-58-6
• MF: C₈H₁₀FNO₄S₂
• MW: 267.297703266144
• MDL: MFCD28968428
• CID: 5172861
• PubChem ID: 122235985
• Update Time: 2025-05-24

2-Benzenesulfonamidoethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-Benzenesulfonamidoethane-1-sulfonyl fluoride

• MDL： MFCD28968428
• Inchi： 1S/C8H10FNO4S2/c9-15(11,12)7-6-10-16(13,14)8-4-2-1-3-5-8/h1-5,10H,6-7H2
• InChI Key： GZQMSUSBXOQHNL-UHFFFAOYSA-N
• SMILES： C(S(F)(=O)=O)CNS(C1=CC=CC=C1)(=O)=O

Additional information on 2-Benzenesulfonamidoethane-1-sulfonyl fluoride

2-Benzenesulfonamidoethane-1-sulfonyl Fluoride: A Comprehensive Overview

The compound 2-Benzenesulfonamidoethane-1-sulfonyl Fluoride (CAS No. 1955561-58-6) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound, characterized by its unique structure and functional groups, has garnered attention in recent years due to its versatility and reactivity. In this article, we delve into the properties, synthesis, applications, and the latest research findings related to this intriguing molecule.

2-Benzenesulfonamidoethane-1-sulfonyl Fluoride is a derivative of benzene sulfonamide, featuring a sulfonyl fluoride group attached to an ethane backbone. The presence of the sulfonyl fluoride group imparts high electrophilicity, making this compound highly reactive in nucleophilic substitution reactions. This property is particularly valuable in organic synthesis, where it can serve as an effective electrophilic reagent for introducing sulfonate esters or sulfonamides into target molecules.

Recent studies have highlighted the role of 2-Benzenesulfonamidoethane-1-sulfonyl Fluoride in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its use as a building block for constructing bioactive molecules with potential therapeutic applications. The compound's ability to undergo selective transformations under mild conditions has made it a preferred choice in medicinal chemistry.

In terms of synthesis, 2-Benzenesulfonamidoethane-1-sulfonyl Fluoride can be prepared via several routes, including nucleophilic aromatic substitution and coupling reactions. One common method involves the reaction of benzene sulfonyl chloride with an appropriate amine followed by fluorination to introduce the sulfonyl fluoride group. The optimization of these synthetic pathways has been a focal point of recent research, with scientists striving to enhance yield and reduce reaction times.

The physical properties of 2-Benzenesulfonamidoethane-1-sulfonyl Fluoride are also noteworthy. It is typically a crystalline solid with a melting point around 140°C and a boiling point exceeding 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF makes it suitable for use in solution-phase reactions. However, care must be taken during handling due to its reactivity with moisture and strong nucleophiles.

One of the most promising applications of 2-Benzenesulfonamidoethane-1-sulfonyl Fluoride lies in its use as an intermediate in the synthesis of sulfonamide-containing drugs. Sulfonamides are well-known for their pharmacological activity, and the incorporation of this compound into drug design has opened new avenues for developing treatments for various diseases. For example, recent studies have demonstrated its utility in creating inhibitors for kinase enzymes, which are implicated in cancer progression.

Moreover, 2-Benzenesulfonamidoethane-1-sulfonyl Fluoride has found applications in materials science, particularly in the synthesis of advanced polymers and coatings. Its ability to form stable covalent bonds with diverse substrates makes it an attractive candidate for developing high-performance materials with tailored properties.

In conclusion, 2-Benzenesulfonamidoethane-1-sulfonyl Fluoride (CAS No. 1955561-58-6) is a versatile and reactive compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies and application development, ensure that this compound will remain a key player in scientific research for years to come.